Cas no 73189-67-0 (9-(3-methylphenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione)

• Product Name: 9-(3-methylphenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione
• CAS No: 73189-67-0
• Molecular Formula: C₂₁H₁₅NO₂
• Molecular Weight: 313.349
• CID: 3324966
• PubChem ID: 4531577

9-(3-methylphenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione Properties

Names and Identifiers

• 5H-DIBENZ[C,E]AZEPINE-5,7(6H)-DIONE, 6-(3-METHYLPHENYL)-
• 9-(3-methylphenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione
• Oprea1_828891
• AKOS016392062
• 9-(3-methylphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione
• F0555-0073
• 6-(3-methylphenyl)benzo[d][2]benzazepine-5,7-dione
• 6-(m-tolyl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione
• 73189-67-0
• STL278983
• 6-(3-methylphenyl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione

• InChIKey： PVAUELMVDGUCOM-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H15NO2/c1-14-7-6-8-15(13-14)22-20(23)18-11-4-2-9-16(18)17-10-3-5-12-19(17)21(22)24/h2-13H,1H3

Computed Properties

• Exact Mass: 313.110278721Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 313.110278721Da
• Heavy Atom Count: 24
• Complexity: 468
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines